Cas no 93338-97-7 (2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl-)

2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl- structure
93338-97-7 structure
Product Name:2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl-
CAS No:93338-97-7
MF:C7H7BrO3
MW:219.032681703568
CID:2816835
PubChem ID:10955032
Update Time:2025-04-21

2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • DTXSID20449674
    • 2H-Pyran-2-one, 5-bromo-4-methoxy-6-methyl-
    • 93338-97-7
    • Inchi: 1S/C7H7BrO3/c1-4-7(8)5(10-2)3-6(9)11-4/h3H,1-2H3
    • InChI Key: BYAKJJWTSSAIEY-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=O)OC=1C)OC

Computed Properties

  • Exact Mass: 217.95786Da
  • Monoisotopic Mass: 217.95786Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.5Ų
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